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This technical guide provides a comprehensive overview of the crystallographic texture
analysis of cold-rolled brass. It details the evolution of texture during the cold rolling process,
its influence on mechanical properties, and the standard experimental protocols for its
characterization using X-ray Diffraction (XRD) and Electron Backscatter Diffraction (EBSD).

Introduction to Crystallographic Texture in Cold-
Rolled Brass

Cold rolling is a fundamental metalworking process that induces significant plastic deformation,
leading to changes in the microstructure and mechanical properties of brass. One of the most
critical changes is the development of a preferred crystallographic orientation, or texture. In
face-centered cubic (FCC) materials like a-brass, the type and intensity of the texture are
strongly dependent on the stacking fault energy (SFE) of the alloy. Alpha-brass, an alloy of
copper and zinc, is a low SFE material.[1]

During cold rolling, the initially randomly oriented grains rotate towards stable end orientations.
For low SFE alloys like 70/30 brass, this results in the formation of a characteristic "brass-
type" texture. This texture is primarily composed of the {110}<112> orientation, known as the
brass component, and the {110}<001> orientation, known as the Goss component.[2][3] The
development of these texture components significantly influences the anisotropic mechanical
properties of the rolled sheet, such as its strength, ductility, and formability.[4] Understanding
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and controlling this texture is therefore crucial for optimizing the performance of brass
components in various applications.

Evolution of Microstructure and Mechanical
Properties

The cold rolling process progressively deforms the grain structure of brass. Initially equiaxed
grains become elongated in the rolling direction.[5] With increasing reduction in thickness,
microstructural features such as shear bands and deformation twins become more prominent.
[6] These microstructural changes are directly linked to the observed work hardening of the
material, which leads to an increase in hardness and tensile strength, albeit at the expense of
ductility.[4]

The development of crystallographic texture is intimately linked with these microstructural
changes. The formation of the brass-type texture is facilitated by deformation twinning, a key
deformation mechanism in low SFE materials.[2] The intensity of the brass and Goss
components generally increases with increasing rolling reduction.[7]

Quantitative Analysis of Texture Evolution

The evolution of the primary texture components in a-brass as a function of cold rolling
reduction can be quantified by measuring their volume fractions. This data is essential for
understanding the progression of texture development and for correlating texture with
mechanical properties.
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Rolling
Reduction (%)

Brass
Component
{110}<112>
(Volume
Fraction %)

Goss
Component
{110}<001>
(Volume
Fraction %)

S Component

{123}<634>
(Volume
Fraction %)

Copper
Component
{112)}<111>
(Volume
Fraction %)

20 15 5 10 12
40 25 8 15 8
60 35 12 18 5
80 45 15 20 3
95 55 18 15 <2

Note: The values presented in this table are representative and can vary depending on the

specific alloy composition, initial grain size, and processing conditions. The data is synthesized

from trends reported in the literature.[7][8][9]

Correlation of Texture with Mechanical Properties

The crystallographic texture has a profound impact on the mechanical behavior of cold-rolled

brass. The preferred orientation of grains influences the anisotropic response of the material to

applied stress.

Rolling Reduction
(%)

Ultimate Tensile

Hardness (HV)

Strength (MPa)

Elongation (%)

0 80 300 50

20 120 400 30

40 150 500 15

60 170 580 8

80 190 650 4

95 210 700 <2
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Note: This table provides a summary of the general trend of mechanical properties with
increasing cold rolling reduction in a-brass. Actual values can vary based on specific material
and processing parameters.[4][5]

Experimental Protocols for Texture Analysis

Accurate characterization of crystallographic texture is paramount. The two primary techniques
employed for this purpose are X-ray Diffraction (XRD) and Electron Backscatter Diffraction
(EBSD).

X-ray Diffraction (XRD) Texture Analysis

XRD is a powerful technique for measuring the bulk texture of a material. It involves measuring
the diffraction intensity from a large number of grains to generate pole figures, which are then
used to calculate the Orientation Distribution Function (ODF).

Methodology:
e Sample Preparation:

o Arepresentative sample is cut from the cold-rolled brass sheet. The surface to be
analyzed is typically the rolling plane (RD-TD plane).

o The sample is ground using progressively finer SiC papers (e.g., 400, 600, 800, 1200 grit).

o Final polishing is performed using diamond suspensions (e.g., 6 pum, 3 um, 1 um) to
achieve a mirror-like finish.

o To remove any surface deformation induced during preparation, the sample is often
electropolished or chemically etched. A common etchant for brass is a solution of nitric
acid and water.

o Data Acquisition:

o The sample is mounted on a goniometer in an X-ray diffractometer equipped with a texture
cradle.
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o Incomplete pole figures (typically {111}, {200}, and {220} for FCC materials) are measured
by tilting and rotating the sample.[10]

o The measurement is performed using a monochromatic X-ray source (e.g., Cu Ka

radiation).

o Data Analysis:
o The measured pole figures are corrected for background and defocusing effects.

o The Orientation Distribution Function (ODF) is calculated from the corrected pole figures
using specialized software (e.g., MTEX for MATLAB).[10]

o The ODF provides a complete representation of the texture, from which the volume
fractions of different texture components can be determined.

Electron Backscatter Diffraction (EBSD) Analysis

EBSD is a scanning electron microscope (SEM) based technique that provides spatially
resolved crystallographic information. It is used to create orientation maps of the
microstructure, allowing for the direct correlation of texture with microstructural features.

Methodology:
e Sample Preparation:

Sample preparation for EBSD is critical and requires a deformation-free and clean surface.
[11]

[e]

The initial steps of grinding and mechanical polishing are similar to those for XRD.

[e]

(¢]

A final polishing step using colloidal silica suspension (e.g., 0.05 um) is crucial to remove
the final layer of surface damage.[12]

o

The sample must be thoroughly cleaned to remove any residual polishing media.

o Data Acquisition:
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o The prepared sample is mounted in the SEM, tilted at a high angle (typically 70°) towards
the EBSD detector.[12]

o The electron beam is scanned across the area of interest, and at each point, a Kikuchi
pattern is generated and captured by the EBSD detector.

o The EBSD software indexes these patterns to determine the crystallographic orientation at
each point.

o Data Analysis:

o The acquired data is processed to create orientation maps, where different colors
represent different crystallographic orientations.

o The data can be analyzed to determine grain size, grain boundary character, and local
orientation gradients.[13]

o Pole figures and ODFs can be generated from the EBSD data to represent the texture.[14]

o Specialized software like AZtecCrystal is used for detailed data processing and analysis.

[1]

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the key workflows and
relationships in the crystallographic texture analysis of cold-rolled brass.
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Fig. 1: Experimental workflow for crystallographic texture analysis.
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Fig. 2: Evolution of texture components during cold rolling of brass.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1175200?utm_src=pdf-body-img
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Processing

Cold Rolling Reduction

induces

Crystallogra‘t;)hic Texture

Brass Texture Intensity
({110}<112> & {110}<001>)

Mechanical Properties
Y Y Y y

Increased Hardness Increased Strength Decreased Ductility Increased Anisotropy

Click to download full resolution via product page
Fig. 3: Relationship between processing, texture, and properties.

Conclusion

The crystallographic texture of cold-rolled brass is a critical factor that governs its mechanical
properties and performance. The development of the characteristic brass-type texture,
dominated by the {110}<112> and {110}<001> components, is a direct consequence of the
plastic deformation during rolling. A thorough understanding and precise measurement of this
texture, using techniques such as XRD and EBSD, are essential for materials scientists and
engineers to control the properties of brass products and to optimize their performance in
demanding applications. The detailed experimental protocols and data presented in this guide
provide a solid foundation for researchers and professionals working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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